Cas no 2034544-03-9 (N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide)

N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide is a specialized organic compound featuring a furan and pyrazole heterocyclic framework linked to a pivalamide moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of both furan and pyrazole rings enhances its ability to engage in diverse interactions, such as hydrogen bonding and π-stacking, which may be advantageous in drug discovery applications. The tert-butyl-like pivalamide group contributes to steric stability, potentially improving metabolic resistance. This compound serves as a versatile intermediate for synthesizing pharmacologically relevant derivatives, making it valuable for research in targeted therapeutic development.

N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide structure

2034544-03-9 structure

Product Name:N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide

CAS No:2034544-03-9

MF:C₁₄H₁₉N₃O₂

MW:261.319563150406

CID:5336490

Update Time:2025-05-27

N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

- N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)pivalamide
- N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-2,2-dimethylpropanamide
- N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide
- Inchi： 1S/C14H19N3O2/c1-14(2,3)13(18)15-10-11(12-6-4-9-19-12)17-8-5-7-16-17/h4-9,11H,10H2,1-3H3,(H,15,18)
- InChI Key： VGWPTAXYSJRSGI-UHFFFAOYSA-N
- SMILES： O1C=CC=C1C(CNC(C(C)(C)C)=O)N1C=CC=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 314
XLogP3: 1.7
Topological Polar Surface Area: 60.1

N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2,2-dimethylpropanamide Pricemore >>

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